1-[2-[(4Ar,11R,11aS)-11-methyl-9-(trifluoromethyl)-1,3,4,4a,5,6,11,11a-octahydropyrido[4,3-b]carbazol-2-yl]ethyl]cyclohexane-1-carboxylic acid;benzenesulfonic acid

• CAS No.: 1001438-96-5
• Product Name: 1-[2-[(4Ar,11R,11aS)-11-methyl-9-(trifluoromethyl)-1,3,4,4a,5,6,11,11a-octahydropyrido[4,3-b]carbazol-2-yl]ethyl]cyclohexane-1-carboxylic acid;benzenesulfonic acid
• Molecular Formula: C32H39F3N2O5S
• Molecular Weight: 620.7 g/mol
• IUPAC Name: 1-[2-[(4aR,11R,11aS)-11-methyl-9-(trifluoromethyl)-1,3,4,4a,5,6,11,11a-octahydropyrido[4,3-b]carbazol-2-yl]ethyl]cyclohexane-1-carboxylic acid;benzenesulfonic acid
• Standard InChI: InChI=1S/C26H33F3N2O2.C6H6O3S/c1-16-20-15-31(12-10-25(24(32)33)8-3-2-4-9-25)11-7-17(20)13-22-23(16)19-14-18(26(27,28)29)5-6-21(19)30-22;7-10(8,9)6-4-2-1-3-5-6/h5-6,14,16-17,20,30H,2-4,7-13,15H2,1H3,(H,32,33);1-5H,(H,7,8,9)/t16-,17-,20-;/m1./s1
• Standard InChIKey: IBDOVKSLMMFQPJ-IUPOGUASSA-N
• Isomeric SMILES: C[C@@H]1[C@H]2CN(CC[C@@H]2CC3=C1C4=C(N3)C=CC(=C4)C(F)(F)F)CCC5(CCCCC5)C(=O)O.C1=CC=C(C=C1)S(=O)(=O)O
• SMILES: CC1C2CN(CCC2CC3=C1C4=C(N3)C=CC(=C4)C(F)(F)F)CCC5(CCCCC5)C(=O)O.C1=CC=C(C=C1)S(=O)(=O)O
• Canonical SMILES: CC1C2CN(CCC2CC3=C1C4=C(N3)C=CC(=C4)C(F)(F)F)CCC5(CCCCC5)C(=O)O.C1=CC=C(C=C1)S(=O)(=O)O
• Appearance: Solid powder
• Description: AMG-076 is a melanin concentrating hormone receptor 1 (MCHR1) antagonist with reduced hERG inhibition.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-(2-((4aR,11R,11aS)-11-methyl-9-trifluoromethyl-1,3,4,4a,5,6,11,11a-octahydropyrido(4,3-b)carbazol-2-yl)ethyl)cyclohexanecarboxylic acid benzenesulfonic acid; AMG 076
• Reference: 1: Motani AS, Luo J, Liang L, Mihalic JT, Chen X, Tang L, Li L, Jaen J, Chen JL, Dai K. Evaluation of AMG 076, a potent and selective MCHR1 antagonist, in rodent and primate obesity models. Pharmacol Res Perspect. 2013 Oct;1(1):e00003. doi: 10.1002/prp2.3. Epub 2013 Sep 17. PubMed PMID: 25505557; PubMed Central PMCID: PMC4184568.; 2: Mihalic JT, Fan P, Chen X, Chen X, Fu Y, Motani A, Liang L, Lindstrom M, Tang L, Chen JL, Jaen J, Dai K, Li L. Discovery of a novel melanin concentrating hormone receptor 1 (MCHR1) antagonist with reduced hERG inhibition. Bioorg Med Chem Lett. 2012 Jun 1;22(11):3781-5. doi: 10.1016/j.bmcl.2012.04.006. Epub 2012 Apr 7. PubMed PMID: 22542010.; 3: Andersen D, Storz T, Liu P, Wang X, Li L, Fan P, Chen X, Allgeier A, Burgos A, Tedrow J, Baum J, Chen Y, Crockett R, Huang L, Syed R, Larsen RD, Martinelli M. Stereoselective synthesis of a MCHr1 antagonist. J Org Chem. 2007 Dec 7;72(25):9648-55. Epub 2007 Nov 13. PubMed PMID: 17997573.
• PubChem Compound: 23642854
• Last Modified: Nov 11 2021